Cas no 1888632-66-3 (Benzenepropanamide, α-amino-2-bromo-N-methyl-)

• Product Name: Benzenepropanamide, α-amino-2-bromo-N-methyl-
• CAS No: 1888632-66-3
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 5296462
• Update Time: 2025-06-11

Benzenepropanamide, α-amino-2-bromo-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, α-amino-2-bromo-N-methyl-

• Inchi： 1S/C10H13BrN2O/c1-13-10(14)9(12)6-7-4-2-3-5-8(7)11/h2-5,9H,6,12H2,1H3,(H,13,14)
• InChI Key： ZWTRQHSYRJPKBI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Br)C(N)C(=O)NC

Additional information on Benzenepropanamide, α-amino-2-bromo-N-methyl-

Comprehensive Overview of Benzenepropanamide, α-amino-2-bromo-N-methyl- (CAS No. 1888632-66-3)

Benzenepropanamide, α-amino-2-bromo-N-methyl- (CAS No. 1888632-66-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique brominated and N-methylated structure, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive α-amino and bromo functional groups.

In recent years, the demand for custom synthesis and high-purity intermediates like Benzenepropanamide, α-amino-2-bromo-N-methyl- has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's CAS No. 1888632-66-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in peptide modification and small-molecule drug development. Its structural features make it a candidate for studying enzyme inhibition and receptor binding, topics that dominate current biomedical research trends.

From a synthetic chemistry perspective, Benzenepropanamide, α-amino-2-bromo-N-methyl- offers versatility due to its electrophilic bromine atom, which facilitates cross-coupling reactions such as Suzuki or Buchwald-Hartwig protocols. This aligns with the growing interest in green chemistry and atom-efficient synthesis, as researchers seek sustainable methods to reduce waste. The compound's N-methyl group also contributes to improved metabolic stability, a critical factor in prodrug design and ADME optimization.

The pharmacological potential of CAS No. 1888632-66-3 is further highlighted by its relevance to neurodegenerative disease research. With rising global focus on conditions like Alzheimer's and Parkinson's, scientists are investigating brominated derivatives for their ability to modulate protein aggregation and oxidative stress. These long-tail keywords frequently appear in search queries related to neuroprotective agents, underscoring the compound's niche applications.

Quality control and analytical characterization of Benzenepropanamide, α-amino-2-bromo-N-methyl- are equally important topics. Techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity, especially given the compound's use in high-throughput screening assays. This connects to broader discussions about QC/QA in pharma, a recurring theme in industry forums and regulatory guidelines.

In summary, Benzenepropanamide, α-amino-2-bromo-N-methyl- (CAS No. 1888632-66-3) represents a multifaceted tool for modern chemistry and life sciences. Its intersection with drug discovery, sustainable synthesis, and disease research ensures its continued prominence in both literature and laboratory practice. As innovation accelerates, this compound will likely remain a keystone intermediate for addressing complex therapeutic challenges.